
Chemical and physical properties of (S)-3-
Phenyllactic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Phenyllactic acid, (S)-

Cat. No.: B556064 Get Quote

An In-depth Technical Guide to (S)-3-
Phenyllactic Acid
(S)-3-Phenyllactic acid, also known as L-β-Phenyllactic acid, is a chiral organic compound with

significant interest in the fields of pharmaceuticals, food science, and agriculture. This

document provides a comprehensive overview of its chemical and physical properties,

experimental protocols for its synthesis, and its biological activities, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
(S)-3-Phenyllactic acid is the (S)-enantiomer of 3-phenyllactic acid. It is a 2-hydroxy

monocarboxylic acid, structurally related to lactic acid with a phenyl substituent on the methyl

group.[1][2]

Table 1: General and Chemical Properties of (S)-3-Phenyllactic Acid
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Property Value Source(s)

IUPAC Name
(2S)-2-hydroxy-3-

phenylpropanoic acid
[1]

Synonyms

L-(-)-3-Phenyllactic acid, (S)-

(-)-3-Phenyllactic acid, (S)-2-

Hydroxy-3-phenylpropionic

acid, L-beta-Phenyllactic acid

[1][3][4]

CAS Number 20312-36-1 [1][3]

Molecular Formula C₉H₁₀O₃ [1][3]

Molecular Weight 166.17 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3]

Purity ≥ 98% or ≥ 99% (HPLC) [3][4]

pKa (Strongest Acidic) 4.02 [5][6]

Table 2: Physical and Spectroscopic Properties of (S)-3-Phenyllactic Acid
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Property Value Source(s)

Melting Point 121-127 °C [3][4][7][8][9]

Boiling Point 331.6 ± 22.0 °C at 760 mmHg [10]

Solubility

Water: Soluble, 9.8 g/L

(predicted) DMSO: ~3 mg/mL

DMF: ~12 mg/mL PBS (pH

7.2): ~0.2 mg/mL

[5][6][7][11][12]

Optical Rotation

[α]D²⁰ = -20 ± 2º (c=1 in H₂O)

[α]D²⁴ = -20.8° (c=2 in H₂O)

[α]D²⁴ = -18.50° (c=1,

CH₃COOH)

[3][4][7]

LogP 0.84 - 1.184 [1][5][6]

¹H NMR Spectra

Shifts [ppm]: 2.85-3.11 (m,

2H), 4.25-4.27 (m, 1H), 7.28-

7.38 (m, 5H)

[2][9]

¹³C NMR Spectra
Data available from

commercial suppliers.
[2][9]

Mass Spectrometry
GC-MS and MS-MS data

available in public databases.
[1][2]

Experimental Protocols
2.1. Synthesis of (S)-3-Phenyllactic Acid

A common method for the synthesis of (S)-3-Phenyllactic acid involves the stereospecific

reduction of phenylpyruvic acid. This biotransformation can be achieved using microorganisms

or isolated enzymes.

Experimental Protocol: Microbial Synthesis of (S)-3-Phenyllactic Acid

This protocol outlines a general procedure for the microbial production of (S)-3-Phenyllactic

acid from a precursor.
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1. Strain Selection and Inoculum Preparation:

Select a lactic acid bacterium (LAB) strain known for producing (S)-3-Phenyllactic acid, such
as certain strains of Lactiplantibacillus plantarum or Pediococcus pentosaceus.[13]
Grow the selected LAB strain in an appropriate medium (e.g., MRS broth) at 37°C for 24
hours to prepare the inoculum.[13]

2. Fermentation:

Prepare the fermentation medium (e.g., MRS broth) and supplement it with a precursor,
typically phenylpyruvic acid (PPA), at a concentration of 1-3 mg/mL.[13] Phenylalanine can
also be used as a precursor, which is first converted to PPA by the microorganisms.[13][14]
Inoculate the fermentation medium with the prepared LAB culture.
Incubate the culture under anaerobic conditions at 37°C for 24-48 hours.[13]

3. Extraction and Purification:

After incubation, centrifuge the culture to remove bacterial cells.
The supernatant, containing (S)-3-Phenyllactic acid, can be extracted using an organic
solvent such as ethyl acetate.
The organic extract is then concentrated under reduced pressure.
Further purification can be achieved using techniques like column chromatography on silica
gel.

4. Characterization:

The final product's identity and purity can be confirmed using High-Performance Liquid
Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass
Spectrometry (MS).[3][15] The chirality can be confirmed by measuring the optical rotation.
[3][4]

A method for the synthesis of labeled phenyllactic acid has also been described, which can be

adapted for the synthesis of the unlabeled compound. This involves the reaction of d,l-

phenylalanine with sodium nitrite in sulfuric acid, followed by extraction and recrystallization.

[16]

Biological Activity and Signaling Pathways
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(S)-3-Phenyllactic acid exhibits a range of biological activities, including antimicrobial and plant

growth-promoting effects.

3.1. Antimicrobial Activity

3-Phenyllactic acid has broad-spectrum antimicrobial activity against bacteria and fungi.[17][18]

It is effective against foodborne pathogens like Listeria monocytogenes, Salmonella enterica,

and fungi such as Aspergillus and Penicillium species.[11][13][14] The D-isomer has been

reported to have higher antimicrobial activity than the L-isomer in some cases.[15][17] The

mechanism of action is thought to involve damage to the cell membrane and intercalation with

DNA.[13]

3.2. Biosynthesis Pathway

In microorganisms, (S)-3-Phenyllactic acid is synthesized from the amino acid phenylalanine.

Phenylalanine is first converted to phenylpyruvic acid (PPA) through transamination. PPA is

then reduced to (S)-3-Phenyllactic acid by lactate dehydrogenase.[13][14][19]

Phenylalanine

Phenylpyruvic Acid
Transamination

(S)-3-Phenyllactic AcidReduction

Aminotransferase

Lactate Dehydrogenase

Click to download full resolution via product page

Biosynthesis of (S)-3-Phenyllactic acid.

3.3. Role in Plant Growth

(S)-3-Phenyllactic acid has been shown to have auxin-like activity in plants, promoting root

growth.[16] It is converted to phenylacetic acid (PAA), an endogenous auxin, which then

induces auxin-responsive gene expression and regulates root development.[16]
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Auxin-like activity of (S)-3-Phenyllactic acid.

3.4. Healthspan Extension in C. elegans

Recent studies in the model organism Caenorhabditis elegans suggest that 3-phenyllactic acid

can extend healthspan by promoting energy metabolism and stress resilience.[20] This effect is

mediated through the activation of the SKN-1/ATFS-1 signaling pathway, which is involved in

mitochondrial function and stress response.[20]
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Proposed pathway for healthspan extension.

3.5. Association with Phenylketonuria (PKU)

High levels of phenyllactic acid in the blood and urine are an indicator of Phenylketonuria

(PKU), a metabolic disorder where the body cannot properly metabolize phenylalanine.[5] In

individuals with PKU, excess phenylalanine is converted to phenylpyruvic acid and

subsequently to phenyllactic acid.[5]

Applications
The diverse biological activities of (S)-3-Phenyllactic acid make it a valuable compound in

several industries:

Pharmaceuticals: It serves as a chiral building block for the synthesis of more complex

pharmaceutical compounds.[3][8][15] Its potential therapeutic effects related to metabolic

disorders and aging are also under investigation.[3][20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b556064?utm_src=pdf-body-img
https://www.hmdb.ca/metabolites/HMDB0000748
https://www.hmdb.ca/metabolites/HMDB0000748
https://www.chemimpex.com/products/09427
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-s-3-phenyllactic-acid-a-key-pharmaceutical-intermediate-bq
https://www.researchgate.net/publication/274595237_Identification_of_3-Phenyllactic_Acid_As_a_Possible_Antibacterial_Substance_Produced_by_Enterococcus_faecalis_TH10
https://www.chemimpex.com/products/09427
https://www.biorxiv.org/content/10.1101/2023.11.13.566789v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Food Industry: Due to its antimicrobial properties, it is being explored as a natural food

preservative to extend the shelf life of products.[3][17] It can also act as a flavor enhancer.[3]

Agriculture: Its auxin-like activity makes it a potential component of bio-stimulants to

enhance plant growth and development.[3][16]

Cosmetics: It is used in skincare formulations for its moisturizing and skin-soothing effects.[3]

This technical guide provides a summary of the current knowledge on (S)-3-Phenyllactic acid.

Further research will continue to uncover its full potential in various scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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